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Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-propoxyethanol
(also known as ethylene glycol monopropyl ether or Propyl CELLOSOLVE™) in water and a
range of common organic solvents. The information is compiled from various scientific and
technical sources to support its application in research, development, and manufacturing.

Core Concept: Solubility Profile of 2-
Propoxyethanol

2-Propoxyethanol (CAS No. 2807-30-9) is a glycol ether, a class of solvents known for their
excellent solvency characteristics.[1][2][3] Its molecular structure, containing both a polar
hydroxyl group and a less polar ether linkage with a propyl group, allows it to be an effective
solvent for a wide variety of substances and to be miscible with both polar and non-polar
solvents.[4][5]

Data Presentation: Quantitative Solubility

The solubility of 2-propoxyethanol is most often described in terms of miscibility, indicating
that it can be mixed in all proportions to form a homogeneous solution.

Table 1: Solubility of 2-Propoxyethanol in Water
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Solubility/Miscibilit

Solvent Temperature Data Type
y

Water 20 °C 100% by volume Quantitative

Water Ambient Miscible Qualitative

Water 25°C 191 g/L Quantitative

Note on Water Solubility Data: While the majority of sources indicate that 2-propoxyethanol is
fully miscible with water, one source provides a specific solubility value of 191 g/L at 25°C.[5]
This value may represent a specific experimental result or could be an outlier, as the
consensus from multiple other sources is complete miscibility.[6][7][8][9][10]

Table 2: Solubility and Miscibility of 2-Propoxyethanol in
Organic Solvents
Solubility/Miscibilit

Solvent Class Specific Solvent Data Type
y

Methanol, 1-Propanol,

Alcohols 2-Propanol, 1- Miscible Qualitative
Pentanol

Alcohols General Soluble / Miscible Quialitative

Ethers General Soluble / Miscible Quialitative

Ketones General Miscible Qualitative

Esters General Miscible Quialitative

Hydrocarbons General Good Solubility Qualitative

The versatile nature of glycol ethers allows them to be miscible with a broad range of organic
solvents, including alcohols, ethers, ketones, and esters.[4] It also exhibits good solubility in
hydrocarbons.[11]

Experimental Protocols for Solubility Determination
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Standardized methods are employed to determine the solubility and miscibility of chemical
substances like 2-propoxyethanol. The following are summaries of the most relevant
protocols.

Water Miscibility Testing (Based on ASTM D1722)

The American Society for Testing and Materials (ASTM) standard D1722 is a common method
for determining the water miscibility of water-soluble solvents.[1][11][12]

Objective: To qualitatively assess the miscibility of a solvent with water and detect the presence
of any water-immiscible contaminants.

Methodology Summary:
o Apparatus: A clean, dry, glass-stoppered graduated cylinder (typically 250 mL) is used.

e Reagents: The solvent to be tested (2-propoxyethanol) and reagent water (conforming to
Type IV or better of ASTM Specification D1193).

e Procedure:

o

A specified volume of the solvent sample is measured into the graduated cylinder.

[¢]

Reagent water is added to dilute the sample to a final volume that is typically ten times the
initial sample volume.

[¢]

The cylinder is stoppered and inverted a set number of times (e.g., 10-20 times) to ensure
thorough mixing.

[¢]

The resulting mixture is then allowed to stand for a specified period.

« Interpretation: The mixture is visually inspected for any signs of turbidity, cloudiness, or the
formation of separate layers. If the mixture remains clear and homogeneous, the solvent is
considered miscible with water under the test conditions.

Water Solubility Determination (Based on OECD
Guideline 105)
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The Organisation for Economic Co-operation and Development (OECD) Guideline for the
Testing of Chemicals, Test No. 105, provides methods for determining the solubility of
substances in water.[2][3][13] Two primary methods are described: the Column Elution Method
and the Flask Method. Given the high solubility of 2-propoxyethanol, the Flask Method is the
more appropriate choice.

Objective: To quantitatively determine the saturation concentration of a substance in water at a
given temperature.

Methodology Summary (Flask Method):

e Principle: A supersaturated solution or a solution with an excess of the test substance is
agitated at a constant temperature until equilibrium is reached. The concentration of the
substance in the aqueous phase is then determined.

o Apparatus: A constant temperature bath, flasks with stoppers, a method for agitation (e.g.,
magnetic stirrer or shaker), and an analytical instrument suitable for quantifying the test
substance (e.g., gas chromatography, HPLC).

e Procedure:

o An amount of 2-propoxyethanol, in excess of its expected solubility, is added to a known
volume of water in a flask.

o The flask is sealed and placed in a constant temperature bath (e.g., 20 °C).

o The mixture is agitated for a sufficient time to reach equilibrium. This can be determined
by taking measurements at different time intervals (e.g., 24, 48, 72 hours) until the
concentration in solution remains constant.

o Once equilibrium is established, the agitation is stopped, and the undissolved portion is
allowed to settle.

o A sample of the clear, saturated agueous solution is carefully withdrawn. To separate any
undissolved micro-droplets, centrifugation is often employed.
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o The concentration of 2-propoxyethanol in the sampled aqueous phase is then measured
using a validated analytical method.

o Data: The result is expressed as the mass of the substance per volume or mass of the
solvent (e.g., g/L or g/100g ). For a substance that is miscible, a saturation point will not be

reached.

Mandatory Visualizations
Logical Relationship of 2-Propoxyethanol’'s Miscibility

The following diagram illustrates the relationship between 2-propoxyethanol and its miscibility
with different classes of solvents, based on its chemical properties.
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Caption: Miscibility of 2-Propoxyethanol with solvent types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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